Cas no 88221-18-5 (4-(1-benzothiophen-2-yl)pyrrolidin-2-one)

• Product Name: 4-(1-benzothiophen-2-yl)pyrrolidin-2-one
• CAS No: 88221-18-5
• MF: C₁₂H₁₁NOS
• MW: 217.286841630936
• CID: 640796
• PubChem ID: 10822649
• Update Time: 2025-06-09

4-(1-benzothiophen-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 4-benzo[b]thien-2-yl-
• 4-(1-benzothiophen-2-yl)pyrrolidin-2-one
• EN300-1850255
• 88221-18-5
• DTXSID30445389

• Inchi： 1S/C12H11NOS/c14-12-6-9(7-13-12)11-5-8-3-1-2-4-10(8)15-11/h1-5,9H,6-7H2,(H,13,14)
• InChI Key： CAZACMSREQKCFN-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C1CNC(C1)=O

Computed Properties

• Exact Mass: 217.05613515g/mol
• Monoisotopic Mass: 217.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 4-(1-benzothiophen-2-yl)pyrrolidin-2-one

Comprehensive Overview of 4-(1-benzothiophen-2-yl)pyrrolidin-2-one (CAS No. 88221-18-5): Properties, Applications, and Industry Insights

4-(1-benzothiophen-2-yl)pyrrolidin-2-one (CAS No. 88221-18-5) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique benzothiophene and pyrrolidinone moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, C₁₂H₁₁NOS, combines aromatic and aliphatic features, enabling diverse chemical modifications. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting central nervous system (CNS) disorders and inflammatory pathways, aligning with current trends in precision medicine.

The compound's benzothiophene core is a key structural motif found in several FDA-approved drugs, such as raloxifene and sertaconazole, highlighting its pharmacological relevance. Recent studies suggest that derivatives of 4-(1-benzothiophen-2-yl)pyrrolidin-2-one may exhibit neuroprotective effects, a topic of high interest given the rising global prevalence of neurodegenerative diseases like Alzheimer's. Additionally, its pyrrolidinone ring enhances solubility, a critical factor in drug bioavailability optimization—a frequent search query among medicinal chemists.

From a synthetic perspective, CAS No. 88221-18-5 is often utilized in multicomponent reactions (MCRs), a green chemistry approach gaining traction due to its atom economy. This aligns with the industry's shift toward sustainable synthesis, a hot topic in 2024. The compound's compatibility with catalysis and microwave-assisted synthesis further enhances its appeal, addressing common laboratory challenges like reaction time reduction.

Beyond pharmaceuticals, 4-(1-benzothiophen-2-yl)pyrrolidin-2-one shows promise in organic electronics. Its conjugated system makes it a candidate for OLED materials, resonating with the booming demand for energy-efficient displays. Startups and academic labs are actively investigating its charge transport properties, a subject frequently queried in AI-driven patent searches.

Quality control of CAS No. 88221-18-5 involves advanced analytical techniques like HPLC and LC-MS, ensuring compliance with ICH guidelines—a critical concern for manufacturers. Storage recommendations typically emphasize protection from light and moisture, reflecting standard practices for heterocyclic stability.

In conclusion, 4-(1-benzothiophen-2-yl)pyrrolidin-2-one represents a compelling case study in interdisciplinary chemistry. Its dual applicability in life sciences and advanced materials positions it as a compound of enduring relevance, particularly as researchers explore AI-assisted molecular design and high-throughput screening methodologies.